Cas no 1279822-48-8 (1-(2-Chloropyrimidin-5-yl)ethan-1-ol)

1-(2-Chloropyrimidin-5-yl)ethan-1-ol is a versatile chloropyrimidine derivative with significant utility in pharmaceutical and agrochemical synthesis. Its structure, featuring a reactive 2-chloropyrimidine core and a hydroxyl-bearing ethyl group, makes it a valuable intermediate for nucleophilic substitution and further functionalization. The compound exhibits high purity and stability, ensuring reliable performance in cross-coupling reactions and heterocyclic modifications. Its well-defined reactivity profile allows for precise incorporation into complex molecular frameworks, particularly in the development of active pharmaceutical ingredients (APIs) and specialty chemicals. The presence of both chloro and hydroxyl groups offers synthetic flexibility, enabling diverse downstream applications in medicinal chemistry and material science.

1-(2-Chloropyrimidin-5-yl)ethan-1-ol structure

1279822-48-8 structure

Product Name:1-(2-Chloropyrimidin-5-yl)ethan-1-ol

CAS No:1279822-48-8

MF:C₆H₇ClN₂O

MW:158.58558011055

MDL:MFCD20278119

CID:4566417

PubChem ID:122715593

Update Time:2025-05-23

1-(2-Chloropyrimidin-5-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

- 1-(2-chloropyrimidin-5-yl)ethan-1-ol
- 1-(2-CHLOROPYRIMIDIN-5-YL)ETHANOL
- 5-Pyrimidinemethanol, 2-chloro-
- A-methyl-
- 5-Pyrimidinemethanol, 2-chloro-alpha-methyl-
- MFCD20278119
- 1279822-48-8
- SCHEMBL22229977
- 2-Chloro-5-(1-hydroxyethyl)pyrimidine
- AS-52926
- AKOS028114881
- CS-0052910
- P15879
- SY041022
- PB40196
- 1-(2-Chloropyrimidin-5-yl)ethan-1-ol
- MDL： MFCD20278119
- Inchi： 1S/C6H7ClN2O/c1-4(10)5-2-8-6(7)9-3-5/h2-4,10H,1H3
- InChI Key： FOCGRSGPIGTELP-UHFFFAOYSA-N
- SMILES： ClC1=NC=C(C=N1)C(C)O

Computed Properties

Exact Mass: 158.0246905 g/mol
Monoisotopic Mass: 158.0246905 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 104
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.7
Topological Polar Surface Area: 46
Molecular Weight: 158.58

1-(2-Chloropyrimidin-5-yl)ethan-1-ol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM337139-1g	1-(2-Chloropyrimidin-5-yl)ethan-1-ol	1279822-48-8	95%+	1g	$574	2023-02-03
Chemenu	CM337139-5g	1-(2-Chloropyrimidin-5-yl)ethan-1-ol	1279822-48-8	95%+	5g	$1806	2023-02-03
abcr	AB485812-1 g	1-(2-Chloropyrimidin-5-yl)ethan-1-ol; .	1279822-48-8		1g	€619.30	2023-04-20
eNovation Chemicals LLC	D585959-1G	1-(2-chloropyrimidin-5-yl)ethan-1-ol	1279822-48-8	97%	1g	$320	2024-05-23
eNovation Chemicals LLC	D585959-5G	1-(2-chloropyrimidin-5-yl)ethan-1-ol	1279822-48-8	97%	5g	$965	2024-05-23
eNovation Chemicals LLC	D585959-10G	1-(2-chloropyrimidin-5-yl)ethan-1-ol	1279822-48-8	97%	10g	$1610	2024-05-23
eNovation Chemicals LLC	D585959-25G	1-(2-chloropyrimidin-5-yl)ethan-1-ol	1279822-48-8	97%	25g	$3225	2024-05-23
eNovation Chemicals LLC	D648597-1g	1-(2-chloropyrimidin-5-yl)ethan-1-ol	1279822-48-8	97%	1g	$325	2024-05-24
eNovation Chemicals LLC	D648597-2g	1-(2-chloropyrimidin-5-yl)ethan-1-ol	1279822-48-8	97%	2g	$565	2024-05-24
eNovation Chemicals LLC	D648597-5g	1-(2-chloropyrimidin-5-yl)ethan-1-ol	1279822-48-8	97%	5g	$1080	2024-05-24